Cas no 27807-79-0 (Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester)

Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester structure
27807-79-0 structure
Product Name:Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester
CAS No:27807-79-0
MF:C9H21O3PS2
MW:272.365001440048
CID:275673
PubChem ID:214167
Update Time:2025-04-19

Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester
    • o,o-diethyl s-[2-(ethylsulfanyl)propyl] phosphorothioate
    • DTXSID10950486
    • BRN 1951910
    • Phosphorothioic acid, O,O-diethyl S-(2-(ethylthio)propyl) ester
    • AI3-27416
    • O,O-Diethyl S-(2-(ethylthio)propyl)phosphorothioate
    • 27807-79-0
    • Inchi: 1S/C9H21O3PS2/c1-5-11-13(10,12-6-2)15-8-9(4)14-7-3/h9H,5-8H2,1-4H3
    • InChI Key: SRSCBCSKEHCTRL-UHFFFAOYSA-N
    • SMILES: S(CC(C)SCC)P(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 272.06713
  • Monoisotopic Mass: 272.06697387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 86.1Ų

Experimental Properties

  • PSA: 35.53

Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)propyl] ester Related Literature

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